Cas no 1935433-19-4 (4-amino-4-(3,3,3-trifluoropropyl)cyclohexan-1-ol)

• Product Name: 4-amino-4-(3,3,3-trifluoropropyl)cyclohexan-1-ol
• CAS No: 1935433-19-4
• MF: C₉H₁₆F₃NO
• MW: 211.224653244019
• CID: 6148656
• PubChem ID: 130868015
• Update Time: 2025-05-20

4-amino-4-(3,3,3-trifluoropropyl)cyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• 4-amino-4-(3,3,3-trifluoropropyl)cyclohexan-1-ol
• 1935433-19-4
• EN300-1953192

• Inchi： 1S/C9H16F3NO/c10-9(11,12)6-5-8(13)3-1-7(14)2-4-8/h7,14H,1-6,13H2
• InChI Key： DMBZXIBSGVESHF-UHFFFAOYSA-N
• SMILES： FC(CCC1(CCC(CC1)O)N)(F)F

Computed Properties

• Exact Mass: 211.11839862g/mol
• Monoisotopic Mass: 211.11839862g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 46.2Ų

Additional information on 4-amino-4-(3,3,3-trifluoropropyl)cyclohexan-1-ol

4-Amino-4-(3,3,3-Trifluoropropyl)cyclohexan-1-ol (CAS No. 1935433-19-4): An Overview of a Novel Compound in the Field of Medicinal Chemistry

4-Amino-4-(3,3,3-trifluoropropyl)cyclohexan-1-ol (CAS No. 1935433-19-4) is a promising compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of cyclohexanols and is characterized by the presence of a trifluoromethyl group and an amino functionality, which contribute to its distinct chemical and biological properties.

The trifluoromethyl group in 4-amino-4-(3,3,3-trifluoropropyl)cyclohexan-1-ol is known for its electron-withdrawing effect, which can significantly influence the compound's reactivity and stability. This feature makes it particularly interesting for drug design, as it can enhance the lipophilicity and metabolic stability of the molecule. Additionally, the amino group provides a site for further functionalization, allowing for the creation of derivatives with tailored pharmacological profiles.

Recent studies have explored the potential of 4-amino-4-(3,3,3-trifluoropropyl)cyclohexan-1-ol in various therapeutic areas. One notable application is in the treatment of neurological disorders. Research has shown that this compound exhibits potent neuroprotective effects by modulating key signaling pathways involved in neuronal survival and function. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that 4-amino-4-(3,3,3-trifluoropropyl)cyclohexan-1-ol can effectively inhibit the activation of microglia and reduce oxidative stress in neuronal cells, thereby protecting against neurodegeneration.

In addition to its neuroprotective properties, 4-amino-4-(3,3,3-trifluoropropyl)cyclohexan-1-ol has also shown promise as an anti-inflammatory agent. Inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease are characterized by chronic inflammation and tissue damage. Preclinical studies have indicated that this compound can suppress the production of pro-inflammatory cytokines and chemokines, making it a potential candidate for the development of novel anti-inflammatory drugs.

The pharmacokinetic profile of 4-amino-4-(3,3,3-trifluoropropyl)cyclohexan-1-ol has been extensively studied to ensure its suitability for clinical applications. Results from animal models have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It is rapidly absorbed after oral administration and has a long half-life, which suggests that it could be administered less frequently while maintaining therapeutic efficacy.

Safety is a critical consideration in drug development, and preliminary toxicological studies have indicated that 4-amino-4-(3,3,3-trifluoropropyl)cyclohexan-1-ol is well-tolerated at therapeutic doses. No significant adverse effects were observed in preclinical trials, which supports its potential for further clinical evaluation.

The synthesis of 4-amino-4-(3,3,3-trifluoropropyl)cyclohexan-1-ol involves several steps that are well-documented in the literature. One common approach involves the reaction of 4-hydroxycyclohexanone with trifluoroacetyl chloride to form the trifluoroacetyl derivative, followed by reduction to introduce the amino group. This synthetic route provides a scalable and efficient method for producing the compound in sufficient quantities for both research and commercial purposes.

In conclusion, 4-amino-4-(3,3,3-trifluoropropyl)cyclohexan-1-ol (CAS No. 1935433-19-4) represents a promising candidate for further exploration in medicinal chemistry. Its unique structural features and diverse biological activities make it an attractive target for drug development across multiple therapeutic areas. Ongoing research continues to uncover new insights into its mechanisms of action and potential applications, paving the way for its potential use as a novel therapeutic agent.